Cas no 5045-88-5 (2,3,4-Pyridinetriol(7CI,8CI))

2,3,4-Pyridinetriol(7CI,8CI) structure
2,3,4-Pyridinetriol(7CI,8CI) structure
Product Name:2,3,4-Pyridinetriol(7CI,8CI)
CAS No:5045-88-5
MF:C5H5NO3
MW:127.098101377487
CID:933760
PubChem ID:54707960
Update Time:2025-04-19

2,3,4-Pyridinetriol(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • 2,3,4-Pyridinetriol(7CI,8CI)
    • 3,4-dihydroxy-1H-pyridin-2-one
    • SCHEMBL594090
    • DTXSID00716119
    • trihydroxypyridine
    • 5045-88-5
    • DB-260265
    • dihydroxypyridone
    • 3,4-Dihydroxypyridin-2(1H)-one
    • 2,3,4-PYRIDINETRIOL
    • Inchi: 1S/C5H5NO3/c7-3-1-2-6-5(9)4(3)8/h1-2,8H,(H2,6,7,9)
    • InChI Key: KEGFZKKQEBALIJ-UHFFFAOYSA-N
    • SMILES: OC1C(NC=CC=1O)=O

Computed Properties

  • Exact Mass: 127.026943022g/mol
  • Monoisotopic Mass: 127.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 69.6Ų
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